Cas no 19844-70-3 (5H-Benzocyclohepten-5-one,6-bromo-6,7,8,9-tetrahydro-)

5H-Benzocyclohepten-5-one,6-bromo-6,7,8,9-tetrahydro- structure
19844-70-3 structure
Product Name:5H-Benzocyclohepten-5-one,6-bromo-6,7,8,9-tetrahydro-
CAS No:19844-70-3
MF:C11H11BrO
MW:239.108442544937
MDL:MFCD11590954
CID:230198
PubChem ID:268886
Update Time:2025-04-19

5H-Benzocyclohepten-5-one,6-bromo-6,7,8,9-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 5H-Benzocyclohepten-5-one,6-bromo-6,7,8,9-tetrahydro-
    • 6-bromo-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
    • 2-bromo-1-benzosuberone
    • 2-bromobenzosuberone
    • 6-Brom-5-oxo-6,7,8,9-tetrahydro-5H-benzocyclohepten
    • 6-Brom-6,7,8,9-tetrahydro-benzocyclohepten-5-on
    • 6-bromo-6,7,8,9-tetrahydro-5h-benzo[7]annulen-5-one
    • 6-bromo-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one
    • 6-bromo-6,7,8,9-tetrahydrobenzocyclohepten-5-one
    • 6-bromo-6,7,8,9-tetrahydro-benzocyclohepten-5-one
    • AC1L6L8C
    • AC1Q26CV
    • AC1Q6K68
    • AR-1H1100
    • CTK4E2526
    • NSC109372
    • SureCN2592601
    • JIIICACPFONLNC-UHFFFAOYSA-N
    • NSC-109372
    • 6-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulene-5-one
    • EN300-73493
    • 19844-70-3
    • 5H-Benzocyclohepten-5-one, 6-bromo-6,7,8,9-tetrahydro-
    • AKOS011021290
    • CS-0259484
    • SCHEMBL2592601
    • DTXSID80296444
    • MDL: MFCD11590954
    • Inchi: 1S/C11H11BrO/c12-10-7-3-5-8-4-1-2-6-9(8)11(10)13/h1-2,4,6,10H,3,5,7H2
    • InChI Key: JIIICACPFONLNC-UHFFFAOYSA-N
    • SMILES: BrC1C(C2C=CC=CC=2CCC1)=O

Computed Properties

  • Exact Mass: 237.99933
  • Monoisotopic Mass: 237.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.45
  • Boiling Point: 320.9°Cat760mmHg
  • Flash Point: 87.3°C
  • Refractive Index: 1.589
  • PSA: 17.07
  • LogP: 2.96910

5H-Benzocyclohepten-5-one,6-bromo-6,7,8,9-tetrahydro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-73493-0.05g
6-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
19844-70-3 91%
0.05g
$86.0 2023-02-12
Enamine
EN300-73493-0.1g
6-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
19844-70-3 91%
0.1g
$128.0 2023-02-12
Enamine
EN300-73493-0.25g
6-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
19844-70-3 91%
0.25g
$183.0 2023-02-12
Enamine
EN300-73493-0.5g
6-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
19844-70-3 91%
0.5g
$289.0 2023-02-12
Enamine
EN300-73493-1.0g
6-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
19844-70-3 91%
1.0g
$370.0 2023-02-12
Enamine
EN300-73493-2.5g
6-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
19844-70-3 91%
2.5g
$510.0 2023-02-12
Enamine
EN300-73493-5.0g
6-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
19844-70-3 91%
5.0g
$745.0 2023-02-12
Enamine
EN300-73493-10.0g
6-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
19844-70-3 91%
10.0g
$1216.0 2023-02-12
eNovation Chemicals LLC
D595121-1g
6-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
19844-70-3 97%
1g
$390 2024-08-03
eNovation Chemicals LLC
D595121-5g
6-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one
19844-70-3 97%
5g
$785 2024-08-03

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